Cas no 1005344-82-0 (Salicylate ionophore II)

The Salicylate Ionophore II is a selective ionophore designed for the detection and quantification of salicylate ions in analytical applications. Its high selectivity for salicylate over other anions makes it particularly useful in electrochemical sensors, such as ion-selective electrodes (ISEs). The ionophore exhibits excellent stability and reproducibility, ensuring reliable performance in complex matrices. Its lipophilic nature facilitates efficient incorporation into polymeric membrane matrices, enhancing sensor longevity and response time. Salicylate Ionophore II is widely employed in clinical, environmental, and industrial analyses, offering precise measurements in samples like pharmaceuticals, biological fluids, and wastewater. Its robust design minimizes interference from common anions, improving analytical accuracy.
Salicylate ionophore II structure
Salicylate ionophore II structure
Product name:Salicylate ionophore II
CAS No:1005344-82-0
MF:C33H69N7S3
MW:660.143
CID:2622950
PubChem ID:71312378

Salicylate ionophore II Chemical and Physical Properties

Names and Identifiers

    • Salicylate ionophore II
    • N,N',N''-[Nitrilotri(ethane-2,1-diyl)]tris[N'-octyl(thiourea)]
    • DTXSID70746781
    • 1005344-82-0
    • Salicylate ionophore II, Selectophore(TM), function tested
    • 635-664-6
    • Inchi: InChI=1S/C33H69N7S3/c1-4-7-10-13-16-19-22-34-31(41)37-25-28-40(29-26-38-32(42)35-23-20-17-14-11-8-5-2)30-27-39-33(43)36-24-21-18-15-12-9-6-3/h4-30H2,1-3H3,(H2,34,37,41)(H2,35,38,42)(H2,36,39,43)
    • InChI Key: BWPLCPVNAXASDG-UHFFFAOYSA-N
    • SMILES: CCCCCCCCNC(=S)NCCN(CCNC(=S)NCCCCCCCC)CCNC(=S)NCCCCCCCC

Computed Properties

  • Exact Mass: 659.477659g/mol
  • Monoisotopic Mass: 659.477659g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 30
  • Complexity: 566
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 172Ų
  • XLogP3: 9.7
  • Molecular Weight: 660.2g/mol

Salicylate ionophore II Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-229273-50mg
Salicylate ionophore II,
1005344-82-0
50mg
¥1301.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-229273-50 mg
Salicylate ionophore II,
1005344-82-0
50mg
¥1301.00 2023-05-31

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